Cas no 2207-44-5 (2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole)
2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole Chemical and Physical Properties
Names and Identifiers
-
- JNK Inhibitor XI
- 2-(5-nitrothiazol-2-ylthio)benzo[d]thiazole
- BDBM50257184
- 2-[(5-nitro-1,3-thiazol-2-yl)sulfanyl]-1,3-benzothiazole
- 2-[(5-Nitro-2-thiazolyl)thio]-benzothiazole
- HY-112374
- NPAS3 heterodimer inhibitor compound 6
- J-014468
- JNK Inhibitor XI, BI-87G3
- BI-87G3, >=98% (HPLC)
- CS-0045305
- BI-87G3
- BI-87G3, 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole
- NPAS3-IN-1
- 2207-44-5
- CHEMBL493539
- SCHEMBL20142744
- DA-56284
- 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole
-
- MDL: MFCD22666403
- Inchi: 1S/C10H5N3O2S3/c14-13(15)8-5-11-9(17-8)18-10-12-6-3-1-2-4-7(6)16-10/h1-5H
- InChI Key: UHBFMJAKLZGVDS-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)SC1=NC=C([N+](=O)[O-])S1
Computed Properties
- Exact Mass: 294.95438993g/mol
- Monoisotopic Mass: 294.95438993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 153
2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H319
- Warning Statement: P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- WGK Germany:3
- Hazard Category Code: 25-36
- Safety Instruction: 25-45
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-364743-10 mg |
JNK Inhibitor XI, |
2207-44-5 | ≥95% | 10mg |
¥1,128.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-364743-10mg |
JNK Inhibitor XI, |
2207-44-5 | ≥95% | 10mg |
¥1128.00 | 2023-09-05 | |
| Axon Medchem | 4028-10mg |
BI-87G3 |
2207-44-5 | 98% | 10mg |
€120.00 | 2025-08-06 | |
| Axon Medchem | 4028-50mg |
BI-87G3 |
2207-44-5 | 98% | 50mg |
€420.00 | 2025-08-06 |
2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole
Introduction to 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole (CAS No. 2207-44-5)
2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2207-44-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole incorporates both nitro and thio functional groups, which contribute to its unique chemical properties and reactivity. These features make it a valuable scaffold for the development of novel pharmacological agents targeting various diseases.
The compound's structure consists of a benzothiazole core, which is a fused ring system containing sulfur and nitrogen atoms. The presence of the nitro group at the 5-position of the thiazole ring introduces electrophilic characteristics, enhancing its potential for further chemical modifications and interactions with biological targets. Additionally, the thio group at the 2-position of the thiazole ring provides a site for sulfur-sulfur bond formation or further functionalization, which can be exploited in drug design strategies.
In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Specifically, 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole has shown promise in preclinical studies as a potential lead compound for developing new therapeutic agents. Its ability to interact with biological macromolecules such as proteins and enzymes makes it an attractive candidate for drug discovery efforts.
One of the most compelling aspects of 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole is its structural versatility. The combination of the nitro group and the thio group allows for diverse chemical transformations, enabling researchers to modify its structure in ways that optimize its biological activity. For instance, selective reduction of the nitro group can yield an amine derivative, which may exhibit different pharmacological properties compared to the parent compound. Similarly, coupling reactions involving the thio group can lead to the formation of disulfide bridges or thiolate anions, further expanding its synthetic utility.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity in a manner that could be therapeutically beneficial. For example, research suggests that this compound may interfere with the catalytic activity of certain kinases involved in cancer progression, making it a potential candidate for anticancer drug development.
The pharmaceutical industry has been particularly interested in thiazole derivatives due to their favorable pharmacokinetic properties. These compounds often exhibit good solubility in both water and organic solvents, which is crucial for formulation development. Moreover, their stability under various conditions makes them suitable for long-term storage and transportation. These attributes have positioned 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole as a promising candidate for further clinical investigation.
In conclusion, 2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole (CAS No. 2207-44-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activities make it an attractive scaffold for drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.
2207-44-5 (2-(5-Nitrothiazol-2-ylthio)benzo[d]thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)